3-phenyl-N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]propanamide

• IUPAC Name: 3-phenyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide
• InChI: InChI=1S/C23H22N2O2S/c26-22(13-10-17-6-2-1-3-7-17)24-19-11-12-20-18(16-19)8-4-14-25(20)23(27)21-9-5-15-28-21/h1-3,5-7,9,11-12,15-16H,4,8,10,13-14H2,(H,24,26)
• InChI Key: SDRPGROJRIQKSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)CCC3=CC=CC=C3)N(C1)C(=O)C4=CC=CS4
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol

Description

This compound is a complex organic molecule that might belong to the class of compounds known as fentanyl analogs. Fentanyl and its analogs are synthetic opioids, which have been developed for medical use and have also been sold as designer drugs.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Drugs

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Antimicrobial Agents

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Anticancer Drugs

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Organic Semiconductors

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Organic Light-Emitting Diodes (OLEDs)

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Corrosion Inhibitors

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Antihypertensive Drugs

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Safety and Hazards

Fentanyl and its analogs are potent opioids and can be hazardous. They have a high potential for addiction and can cause severe adverse effects, including coma and death. If this compound is a fentanyl analog, it would likely have similar hazards.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound belongs to the class of thiophene-based analogs, which have been studied by a growing number of scientists as potential biologically active compounds . .

Mode of Action

Thiophene derivatives have been known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific interactions of this compound with its targets, leading to these effects, are yet to be elucidated.

Biochemical Pathways

Some thiophenecarboxamide derivatives have been found to inhibit the ctp synthetase pyrg in mycobacterium tuberculosis . Whether this compound affects the same or similar pathways is yet to be determined.

Pharmacokinetics

It’s known that tertiary aliphatic amines, a group to which this compound may belong, are biotransformed through a reversible reaction into tertiary amine oxides . This could potentially impact the compound’s bioavailability.

Result of Action

Given the known effects of similar compounds, it could potentially have anti-inflammatory, antimicrobial, or other pharmacological effects .